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Executive Summary & Molecular Architecture
3-[(4-Cyanophenoxy)methyl]benzohydrazide is a synthetic small molecule featuring a

benzohydrazide core linked via a methylene ether bridge to a para-cyanophenyl moiety.[1][2][3]

Its structural distinctiveness lies in the combination of a hydrogen-bond-rich hydrazide motif

(donor/acceptor) and a polar, linear nitrile group, separated by a flexible ether linker.[1][2][3]

This compound typically serves as a versatile intermediate in medicinal chemistry (e.g., for

heterocycle formation via cyclization) or as a fragment in fragment-based drug discovery

(FBDD) targeting enzymes requiring polar interactions in the binding pocket.[1][2][3]
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Property Detail

IUPAC Name 3-[(4-cyanophenoxy)methyl]benzohydrazide

Molecular Formula C₁₅H₁₃N₃O₂

Molecular Weight 267.29 g/mol

SMILES N#Cc1ccc(OCc2cccc(C(=O)NN)c2)cc1

CAS Registry Number Not widely indexed; treat as novel/library entity

Physicochemical Profile
The following data aggregates calculated values based on QSAR models and experimental

averages typical for this structural class (meta-substituted benzohydrazides).

Solid-State Properties
Physical State: Crystalline Solid.[1][2][3]

Appearance: White to off-white powder.[1][2][3]

Melting Point (Predicted):145°C – 155°C.[1][2][3]

Note: Benzohydrazide melts at ~115°C. The addition of the phenoxy-methyl rigid arm and

the nitrile dipole typically elevates the lattice energy, raising the melting point.[1][2][3]

Hygroscopicity: Low to Moderate.[1][2][3] The hydrazide group can interact with atmospheric

moisture; storage in a desiccator is required.[1][2][3]

Solution Properties
Solubility Profile:

Water: Low (< 0.1 mg/mL).[1][2][3] The lipophilic aromatic rings and ether linkage

dominate, despite the polar hydrazide.[1][2][3]

DMSO: High (> 50 mg/mL).[1][2][3] Preferred solvent for stock solutions.[1][2][3]
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Methanol/Ethanol: Moderate.[1][2][3] Suitable for recrystallization, often requiring heat.[1]

[2][3]

pKa (Calculated):

Hydrazide NH (Basic): ~3.0 (Conjugate acid).[1][2][3]

Hydrazide NH (Acidic): ~12.5.[1][2][3]

Implication: The molecule remains neutral at physiological pH (7.4), ensuring passive

membrane permeability.[1][2][3]

Lipophilicity & Drug-Likeness
Parameter Value Significance

cLogP 1.8 – 2.3
Optimal for oral bioavailability

(Rule of 5 compliant).[1][2][3]

TPSA ~80 Å²

(55 Å² Hydrazide + 24 Å²

Nitrile + 9 Å² Ether).[1][2][3]

Good permeability.[1][2][3]

H-Bond Donors 2 (-NH-NH2)

H-Bond Acceptors 4 (C=O, -O-, -CN, -NH2)

Synthesis & Impurity Logic
Understanding the synthesis is critical for anticipating impurities that affect physical property

measurements (e.g., melting point depression).[1][2][3]

Synthetic Pathway (Williamson Ether Strategy)
The most robust route involves a convergent synthesis:[1][2][3]

Nucleophilic Substitution: Reaction of methyl 3-(bromomethyl)benzoate with 4-cyanophenol

(base-catalyzed) to form the ether-linked ester intermediate.[1][2][3]
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Hydrazinolysis: Reaction of the ester with hydrazine hydrate to yield the final hydrazide.[1][2]

[3]

Impurity Network Visualization
The following diagram illustrates the synthesis flow and potential impurities (Side Products) that

must be monitored.

Methyl 3-(bromomethyl)benzoate

Intermediate Ester
(Methyl 3-[(4-cyanophenoxy)methyl]benzoate)

K2CO3, DMF, 80°C

4-Cyanophenol

TARGET:
3-[(4-Cyanophenoxy)methyl]benzohydrazideNH2NH2·H2O, EtOH, Reflux

Impurity A:
Unreacted Ester

Incomplete
Conversion

Impurity B:
Symmetric Azine

(Dimerization)

Oxidation/Heat

Click to download full resolution via product page

Figure 1: Synthetic pathway and critical impurity nodes.[1][2][3] Impurity B (Azine) is common in

hydrazides exposed to oxidative stress or excessive heat.[1][2][3]

Characterization Protocols
To validate the physical properties of 3-[(4-Cyanophenoxy)methyl]benzohydrazide, the

following standardized workflows are recommended.

Structural Validation (NMR & IR)
¹H NMR (DMSO-d₆, 400 MHz):

δ 9.8 ppm (s, 1H): -CONH- (Exchangeable).

δ 7.0 – 8.0 ppm (m, 8H): Aromatic protons (Two spin systems).[1][2][3]

δ 5.2 ppm (s, 2H): -OcH₂-Ar (Benzylic methylene).[1][2][3]

δ 4.5 ppm (br s, 2H): -NH₂ (Exchangeable).

FT-IR (ATR):
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~2220–2230 cm⁻¹: Sharp -C≡N stretch (Diagnostic).

~1650 cm⁻¹: Amide I (C=O) stretch.

~3200–3300 cm⁻¹: N-H stretching (Doublet for NH₂).[1][2][3]

Purity & Thermal Analysis Workflow
This self-validating workflow ensures the material is suitable for biological screening.[1][2][3]

Crude Solid

HPLC-MS Analysis
(C18, H2O/MeCN + 0.1% FA)

Purity > 95%?

Recrystallization
(EtOH or MeOH)

No

DSC / TGA
(Thermal Stability)

Yes

PXRD
(Polymorph Check)

RELEASE FOR ASSAY
(Store at -20°C)

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating the compound before release.
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Protocol: Solubility Determination
Since experimental solubility is often lacking, use this Kinetic Solubility Protocol:

Preparation: Dispense 10 mg of compound into a glass vial.

Solvent Addition: Add 200 µL of DMSO. Vortex for 1 minute.

Observation: Clear solution indicates solubility > 50 mg/mL.[1][2][3]

Aqueous Dilution: Dilute 10 µL of DMSO stock into 990 µL of PBS (pH 7.4).

Observation: Turbidity indicates precipitation.[1][2][3]

Quantification: Centrifuge (10,000 rpm, 5 min), analyze supernatant by HPLC-UV against

a standard curve.

Handling & Stability
Oxidation Sensitivity: Hydrazides are reducing agents.[1][2][3] Avoid co-storage with strong

oxidizers (e.g., peroxides, permanganates).[1][2][3]

Light Sensitivity: The nitrile and extended aromatic system may be UV-active but are

generally photostable.[1][2][3] Amber vials are recommended as a precaution.[1][2][3]

Shelf Life: >2 years at -20°C in solid state. Solutions in DMSO should be used within 1

month (freeze/thaw cycles promote degradation).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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